Cas no 954226-19-8 (3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid
• CAS No: 954226-19-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5805289
• PubChem ID: 22309396
• Update Time: 2025-06-12

3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-3-(pyridin-2-yl)propanoic acid
• 954226-19-8
• EN300-1285154
• 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid

• Inchi： 1S/C16H16N2O4/c19-15(20)10-14(13-8-4-5-9-17-13)18-16(21)22-11-12-6-2-1-3-7-12/h1-9,14H,10-11H2,(H,18,21)(H,19,20)
• InChI Key： ATXRHFRIVICQIK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid (CAS: 954226-19-8)

The compound 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid (CAS: 954226-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a pyridine ring and a benzyloxycarbonyl (Cbz) protecting group, make it a versatile building block for the development of peptidomimetics and small-molecule inhibitors. Researchers have successfully employed this compound in the synthesis of protease inhibitors and modulators of protein-protein interactions, which are critical targets in various diseases, including cancer and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. A recent study demonstrated that derivatives of 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid exhibit potent inhibitory activity against specific kinases involved in inflammatory responses. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, paving the way for the development of new anti-inflammatory agents.

In addition to its role in kinase inhibition, 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid has been investigated for its potential as a prodrug. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. Researchers have explored the use of this compound as a carrier for targeted drug delivery, particularly in the context of cancer therapy. By modifying the Cbz group, scientists have been able to enhance the compound's stability and bioavailability, thereby improving its therapeutic index.

Another area of interest is the compound's utility in fragment-based drug discovery (FBDD). FBDD is a powerful approach for identifying novel drug candidates by screening small molecular fragments and optimizing their binding affinity. Recent reports have identified 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid as a promising fragment due to its ability to interact with multiple biological targets. This has led to the discovery of new lead compounds with potential applications in neurodegenerative diseases and metabolic disorders.

Despite these promising developments, challenges remain in the optimization and clinical translation of derivatives based on 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activity underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, the latest research on 3-{(benzyloxy)carbonylamino}-3-(pyridin-2-yl)propanoic acid (CAS: 954226-19-8) highlights its multifaceted role in drug discovery. From its use as a synthetic intermediate to its potential as a prodrug and fragment in FBDD, this compound continues to inspire innovative approaches to therapeutic development. Future studies will likely focus on refining its derivatives and exploring new applications, further solidifying its importance in the field of chemical biology and medicinal chemistry.